Cas no 4471-05-0 (1-Phenyl-1-hexanol)
1-Phenyl-1-hexanol structure
Product Name:1-Phenyl-1-hexanol
CAS No:4471-05-0
MF:C12H18O
MW:178.270723819733
MDL:MFCD02258728
CID:331280
PubChem ID:87559728
Update Time:2025-04-19
1-Phenyl-1-hexanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-pentyl-
- 1-Phenyl-1-hexanol
- 1-phenylhexan-1-ol
- α-Pentylbenzyl Alcohol
- SVCRDVHXRDRHCP-UHFFFAOYSA-N
- phenyl hexanol
- NSC5687
- 1-Phenyl-1-hexanol #
- alpha-Pentylbenzyl Alcohol
- Benzenemethanol, .alpha.-pentyl-
- NE24408
- P1683
- SCHEMBL317208
- DTXSID50278010
- CS-0198344
- D92145
- AKOS008139490
- Z445987152
- MFCD02258728
- NSC-5687
- AS-57012
- 4471-05-0
- EN300-60982
- Q9545675
- DTXCID50229168
- Benzenemethanol, alpha-pentyl-
-
- MDL: MFCD02258728
- Inchi: 1S/C12H18O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9,12-13H,2-3,5,10H2,1H3
- InChI Key: SVCRDVHXRDRHCP-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)CCCCC
Computed Properties
- Exact Mass: 178.13600
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Uncertain
- Density: 0.95
- Melting Point: No data available
- Boiling Point: 172°C/50mmHg(lit.)
- Flash Point: 117.5±8.9 °C
- Refractive Index: 1.5030 to 1.5070
- PSA: 20.23000
- LogP: 3.30030
- Solubility: Uncertain
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Phenyl-1-hexanol Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p1086 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Storage Condition:4° CStore…,-4℃Store…Better
1-Phenyl-1-hexanol Customs Data
- HS CODE:2906299090
- Customs Data:
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1-Phenyl-1-hexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118083-100g |
1-Phenylhexan-1-ol |
4471-05-0 | 95% | 100g |
$431.46 | 2023-09-01 | |
| TRC | P399305-50mg |
1-Phenyl-1-hexanol |
4471-05-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399305-100mg |
1-Phenyl-1-hexanol |
4471-05-0 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399305-500mg |
1-Phenyl-1-hexanol |
4471-05-0 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR923820-1g |
1-Phenyl-1-hexanol |
4471-05-0 | 99% | 1g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR923820-5g |
1-Phenyl-1-hexanol |
4471-05-0 | 99% | 5g |
£48.00 | 2025-02-20 | |
| Apollo Scientific | OR923820-25g |
1-Phenyl-1-hexanol |
4471-05-0 | 99% | 25g |
£157.00 | 2025-02-20 | |
| abcr | AB250441-5 g |
1-Phenyl-1-hexanol, 98%; . |
4471-05-0 | 98% | 5g |
€94.00 | 2023-04-27 | |
| abcr | AB250441-25 g |
1-Phenyl-1-hexanol, 98%; . |
4471-05-0 | 98% | 25g |
€255.20 | 2023-04-27 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1683-5G |
1-Phenyl-1-hexanol |
4471-05-0 | >98.0%(GC) | 5g |
¥385.00 | 2024-04-16 |
1-Phenyl-1-hexanol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4471-05-0 (1-Phenyl-1-hexanol) Related Products
- 583-03-9(Fenipentol)
- 132202-69-8(1,4-Pentanediol, 1-phenyl-, (1R,4R)-rel-)
- 13401-42-8(1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel-)
- 1334-90-3(1-Heptanol, phenyl-)
- 214280-56-5(1,4-Butanediol, 1,4-diphenyl-, (1R,4R)-)
- 195443-92-6(1,5-Pentanediol, 1,5-diphenyl-, (1R,5R)-)
- 19396-73-7(Benzenemethanol, a-heptyl-)
- 19641-53-3((1R)-1-phenylpentan-1-ol)
- 179639-45-3(Hexanol, phenyl-)
- 166337-43-5(1-(4-ethylphenyl)butan-1-ol)
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